2-(Hexylthio)pyrimidine-4,6-diol

• CAS No.: 376616-73-8
• Product Name: 2-(Hexylthio)pyrimidine-4,6-diol
• Molecular Formula: C10H16N2O2S
• Molecular Weight: 228.31 g/mol
• IUPAC Name: 2-hexylsulfanyl-4-hydroxy-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C10H16N2O2S/c1-2-3-4-5-6-15-10-11-8(13)7-9(14)12-10/h7H,2-6H2,1H3,(H2,11,12,13,14)
• Standard InChIKey: UYXOAKRMLQKLQX-UHFFFAOYSA-N
• SMILES: CCCCCCSC1=NC(=CC(=O)N1)O
• Canonical SMILES: CCCCCCSC1=NC(=CC(=O)N1)O
• Appearance: Solid powder
• Description: 2-HTP is a potent orthosteric and allosteric agonist of GPR84.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-(hexylthio)pyrimidine-4,6-diol; ZA-16 compound
• Reference: 1: Mancini SJ, Mahmud ZA, Jenkins L, Bolognini D, Newman R, Barnes M, Edye ME, McMahon SB, Tobin AB, Milligan G. On-target and off-target effects of novel orthosteric and allosteric activators of GPR84. Sci Rep. 2019 Feb 12;9(1):1861. doi: 10.1038/s41598-019-38539-1. PubMed PMID: 30755705; PubMed Central PMCID: PMC6372602.; 2: Epe B, Ballmaier D, Adam W, Grimm GN, Saha-Möller CR. Photolysis of N-hydroxpyridinethiones: a new source of hydroxyl radicals for the direct damage of cell-free and cellular DNA. Nucleic Acids Res. 1996 May 1;24(9):1625-31. PubMed PMID: 8649978; PubMed Central PMCID: PMC145837.
• PubChem Compound: 1912564
• Last Modified: Nov 11 2021